![molecular formula C21H18N6O3S B2853437 Ethyl 4-(2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate CAS No. 868968-86-9](/img/structure/B2853437.png)
Ethyl 4-(2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate
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Overview
Description
“Ethyl 4-(2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate” is a complex organic compound that belongs to the class of triazolothiadiazines . These compounds are known for their diverse biological properties, including potential insecticidal activity . They are synthesized from 2,6-dimethylpyridin-3,5-dicarboxylic acid diethyl ester .
Synthesis Analysis
The synthesis of these compounds has been studied extensively. The process involves the treatment of 4-amino-2,4-dihydro-[1,2,4]triazole-3-thiones, derived from the reaction of the corresponding acylhydrazides with carbon disulfide and subsequent hydrazination cyclization reaction . The structures of the compounds are characterized by the use of IR, NMR, EI-MS, and elemental analysis .Molecular Structure Analysis
The molecular structure of these compounds is characterized by the presence of a triazole ring, a pyridine ring, and a thiadiazine ring . The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds have been well documented . The synthetic strategy involves the treatment of 4-amino-2,4-dihydro-[1,2,4]triazole-3-thiones with various reagents such as acetic anhydrides, carboxylic acids, acid chlorides, triethyl orthoacetate, and nitriles .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds are characterized by their melting points and their spectral data. For instance, one of the compounds has a melting point of 222.4–223.8 °C . The structures of the compounds are characterized by the use of IR, NMR, EI-MS, and elemental analysis .Scientific Research Applications
Anticancer Activity
Compounds with a [1,2,4]triazolo[3,4-b][1,3,4]thiadiazine moiety have been found to exhibit anticancer activity . They have been screened for their anticancer activity, indicating their potential use in cancer treatment .
Antimicrobial Activity
These compounds also show antimicrobial properties . This suggests they could be used in the development of new antimicrobial agents .
Analgesic and Anti-inflammatory Activity
The [1,2,4]triazolo[3,4-b][1,3,4]thiadiazine moiety has been associated with analgesic and anti-inflammatory activities . This suggests potential applications in pain management and treatment of inflammatory conditions .
Antioxidant Activity
These compounds have been found to exhibit antioxidant activity . This means they could be used in the treatment of diseases caused by oxidative stress .
Antiviral Activity
Compounds with a [1,2,4]triazolo[3,4-b][1,3,4]thiadiazine moiety have shown antiviral properties . This suggests potential applications in the treatment of viral infections .
Enzyme Inhibition
These compounds have been found to inhibit various enzymes, including carbonic anhydrase, cholinesterase, alkaline phosphatase, anti-lipase, and aromatase . This suggests potential applications in the treatment of diseases related to these enzymes .
Antitubercular Agents
Compounds with a [1,2,4]triazolo[3,4-b][1,3,4]thiadiazine moiety have been found to act as antitubercular agents . This suggests potential applications in the treatment of tuberculosis .
Insecticidal Activity
A series of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles bearing a pyridine ring has shown potential insecticidal activity . This suggests they could be used in the development of environmentally friendly insecticides .
Mechanism of Action
Future Directions
The future directions for the research on these compounds could involve further exploration of their biological activities and potential applications. Given their diverse biological properties, these compounds could be used for the development of new target-oriented drugs for the treatment of various diseases .
properties
IUPAC Name |
ethyl 4-[[2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N6O3S/c1-2-30-21(29)14-5-7-16(8-6-14)23-18(28)13-31-19-10-9-17-24-25-20(27(17)26-19)15-4-3-11-22-12-15/h3-12H,2,13H2,1H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPZMKZLINAFRAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN3C(=NN=C3C4=CN=CC=C4)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate |
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